3,5-Dimethyl-4-isoxazolecarboxylic acid (3-butyl-2,6-dioxo-7-propyl-8-purinyl)methyl ester

• Molecular Formula: C19H25N5O5
• Molecular Weight: 403.4 g/mol
• IUPAC Name: (3-butyl-2,6-dioxo-7-propylpurin-8-yl)methyl 3,5-dimethyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C19H25N5O5/c1-5-7-9-24-16-15(17(25)21-19(24)27)23(8-6-2)13(20-16)10-28-18(26)14-11(3)22-29-12(14)4/h5-10H2,1-4H3,(H,21,25,27)
• InChI Key: ITPCKJLTMSZYFI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C(=O)NC1=O)N(C(=N2)COC(=O)C3=C(ON=C3C)C)CCC

Description

3,5-dimethyl-4-isoxazolecarboxylic acid (3-butyl-2,6-dioxo-7-propyl-8-purinyl)methyl ester is an oxopurine.

Scientific Research Applications

Enantioselectivity in Chemical Synthesis

A study explored the impact of acyl chain length and branching on the enantioselectivity of Candida rugosa lipase in the kinetic resolution of certain diesters, which is relevant for understanding how similar compounds might be synthesized and resolved based on structural variations (Sobolev et al., 2002).

Atropisomerism and Chemical Properties

Research on iodopyrroles and related derivatives demonstrated restricted rotation and atropisomerism, a phenomenon that could be relevant for understanding the stereochemical behaviors of complex molecules like the one (Boiadjiev & Lightner, 2002).

Synthesis of Derivatives and Transformations

Another study focused on the synthesis and transformations of derivatives of 2-aryl-5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carboxylic acid, showing methods for functional derivative synthesis and further transformations, indicating potential pathways for modifying and utilizing compounds similar to the one mentioned (Prokopenko et al., 2010).

Anticancer Properties of Derivatives

A study on the synthesis and anticancer properties of derivatives of certain carboxylic acid esters suggests a potential area of research into the biological activities and therapeutic applications of complex chemical compounds (Vorona et al., 2007).